Cas no 1214272-53-3 (rac-tert-butyl (3R,4S)-3-(acetyloxy)-4-azidopyrrolidine-1-carboxylate, cis)

• Product Name: rac-tert-butyl (3R,4S)-3-(acetyloxy)-4-azidopyrrolidine-1-carboxylate, cis
• CAS No: 1214272-53-3
• MF: C₁₁H₁₈N₄O₄
• MW: 270.285022258759
• MDL: MFCD30478147
• CID: 5237922
• PubChem ID: 71682606
• Update Time: 2025-10-28

rac-tert-butyl (3R,4S)-3-(acetyloxy)-4-azidopyrrolidine-1-carboxylate, cis Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-N-Boc-3-azido-4-acetoxypyrrolidine
• tert-butyl (3R,4S)-3-acetyloxy-4-azidopyrrolidine-1-carboxylate
• rac-tert-butyl (3R,4S)-3-(acetyloxy)-4-azidopyrrolidine-1-carboxylate
• rac-tert-butyl (3R,4S)-3-(acetyloxy)-4-azidopyrrolidine-1-carboxylate, cis

• MDL： MFCD30478147
• Inchi： 1S/C11H18N4O4/c1-7(16)18-9-6-15(5-8(9)13-14-12)10(17)19-11(2,3)4/h8-9H,5-6H2,1-4H3/t8-,9+/m0/s1
• InChI Key： QFFSENIVSIMCJV-DTWKUNHWSA-N
• SMILES： O(C(C)=O)[C@@H]1CN(C(=O)OC(C)(C)C)C[C@@H]1N=[N+]=[N-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 411
• XLogP3: 1.8
• Topological Polar Surface Area: 70.2

Additional information on rac-tert-butyl (3R,4S)-3-(acetyloxy)-4-azidopyrrolidine-1-carboxylate, cis

Introduction to Rac-Tert-Butyl (3R,4S)-3-(Acetyloxy)-4-Azidopyrrolidine-1-Carboxylate, Cis (CAS No. 1214272-53-3)

Rac-Tert-butyl (3R,4S)-3-(acetyloxy)-4-azidopyrrolidine-1-carboxylate, cis, is a sophisticated organic compound with the CAS number 1214272-53-3. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential applications in drug development. The presence of both azido and acetyloxy functional groups, combined with a pyrrolidine core, makes it a versatile intermediate for synthesizing bioactive molecules.

The compound's stereochemistry, specifically the (3R,4S) configuration and the cis arrangement of substituents, is crucial for its biological activity. Stereoisomers can exhibit vastly different pharmacological properties, and the precise arrangement of atoms in this molecule is likely to influence its interactions with biological targets. This aspect has made it a subject of interest for researchers aiming to develop enantiomerically pure compounds with enhanced therapeutic efficacy.

In recent years, there has been a growing emphasis on the development of chiral drugs due to their improved selectivity and reduced side effects. Rac-Tert-butyl (3R,4S)-3-(acetyloxy)-4-azidopyrrolidine-1-carboxylate fits well within this trend. Its pyrrolidine scaffold is a common motif in many bioactive molecules, and modifications at the 3-position and 4-position have been strategically designed to introduce specific functionalities. The azido group, in particular, offers a versatile handle for further chemical transformations, enabling the synthesis of complex derivatives.

The acetyloxy group at the 3-position adds another layer of functionality, potentially influencing both the solubility and reactivity of the molecule. This dual functionality makes it an attractive candidate for medicinal chemists looking to develop novel drug candidates. The compound's ability to undergo various chemical reactions, such as nucleophilic substitution at the azido group or ester hydrolysis at the acetyloxy moiety, provides multiple pathways for structural diversification.

Recent studies have highlighted the importance of azido-containing compounds in drug discovery. Azides are known for their ability to participate in click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is a powerful tool for constructing complex molecular architectures. The presence of an azido group in Rac-Tert-butyl (3R,4S)-3-(acetyloxy)-4-azidopyrrolidine-1-carboxylate opens up possibilities for incorporating this compound into larger drug molecules through such reactions.

The cis configuration of the substituents also plays a critical role in determining the molecule's physicochemical properties. The spatial arrangement of atoms can affect factors such as dipole moment, polarity, and interactions with biological membranes. These properties are often crucial for determining a drug's absorption, distribution, metabolism, and excretion (ADME) profile. Therefore, understanding and controlling the stereochemistry of this compound is essential for optimizing its pharmacokinetic behavior.

In addition to its synthetic utility, Rac-Tert-butyl (3R,4S)-3-(acetyloxy)-4-azidopyrrolidine-1-carboxylate may have potential applications in other areas beyond pharmaceuticals. For instance, its unique structure could make it useful as a building block in materials science or as a precursor for developing new agrochemicals. The versatility of its functional groups allows for diverse modifications, making it adaptable to various chemical transformations.

The compound's development has been influenced by advancements in synthetic methodologies that enable more efficient and selective transformations. Modern techniques such as asymmetric synthesis have made it possible to produce enantiomerically pure compounds with high yields and purity. These advancements have been instrumental in designing molecules like Rac-Tert-butyl (3R,4S)-3-(acetyloxy)-4-azidopyrrolidine-1-carboxylate with specific stereochemical requirements.

Future research directions may focus on exploring new derivatives of this compound to enhance its biological activity or improve its pharmacokinetic properties. By modifying functional groups or introducing additional stereocenters, researchers can generate libraries of analogs with tailored properties. High-throughput screening techniques combined with computational modeling could accelerate the discovery process by identifying promising candidates more efficiently.

The growing interest in personalized medicine also underscores the importance of developing diverse chemical scaffolds like Rac-Tert-butyl (3R,4S)-3-(acetyloxy)-4-azidopyrrolidine-1-carboxylate. Personalized drugs often require compounds with specific stereochemical configurations to achieve optimal therapeutic effects. This compound's unique features make it a valuable asset in the arsenal of tools available to medicinal chemists working on next-generation therapeutics.

In conclusion, Rac-Tert-butyl (3R,4S)-3-(acetyloxy)-4-azidopyrrolidine-1-carboxylate (CAS No. 1214272-53-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its intricate structure and functional groups provide numerous opportunities for further exploration and innovation. As our understanding of stereochemistry and synthetic methodologies continues to evolve, compounds like this one are likely to play an increasingly important role in shaping the future of drug discovery.